Cas no 82961-76-0 (Butanoic acid, 3-oxo-4-(phenylmethoxy)-, methyl ester)
Butanoic acid, 3-oxo-4-(phenylmethoxy)-, methyl ester is a specialized ester derivative with applications in organic synthesis and pharmaceutical intermediates. Its structure features a phenylmethoxy group at the 4-position and a 3-oxo functionality, making it a versatile precursor for further chemical modifications. The methyl ester group enhances solubility in organic solvents, facilitating reactions under mild conditions. This compound is particularly useful in the synthesis of β-keto esters and as a building block for heterocyclic compounds. Its stability under controlled conditions and well-defined reactivity profile make it a reliable reagent for research and industrial processes requiring precise molecular frameworks.
82961-76-0 structure
Product name:Butanoic acid, 3-oxo-4-(phenylmethoxy)-, methyl ester
Butanoic acid, 3-oxo-4-(phenylmethoxy)-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- Butanoic acid, 3-oxo-4-(phenylmethoxy)-, methyl ester
- methyl 4-(benzyloxy)-3-oxobutanoate
- methyl 3-oxo-4-phenylmethoxybutanoate
- DTXSID70509393
- SCHEMBL126148
- 82961-76-0
- BLUIJYAEOVJVJS-UHFFFAOYSA-N
- DB-319976
- 4-Benzyloxy-3-oxo butyric acid methyl ester
-
- Inchi： InChI=1S/C12H14O4/c1-15-12(14)7-11(13)9-16-8-10-5-3-2-4-6-10/h2-6H,7-9H2,1H3
- InChI Key： BLUIJYAEOVJVJS-UHFFFAOYSA-N
- SMILES： COC(=O)CC(=O)COCC1=CC=CC=C1
Computed Properties
- Exact Mass: 222.08920892g/mol
- Monoisotopic Mass: 222.08920892g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 7
- Complexity: 231
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 52.6Ų
Butanoic acid, 3-oxo-4-(phenylmethoxy)-, methyl ester Pricemore >>
| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 2041795-500g |
Methyl 4-(benzyloxy)-3-oxobutanoate |
82961-76-0 | 97% | 500g |
￥13573.00 | 2024-07-28 | |
| Ambeed | A1324282-500g |
Methyl 4-(benzyloxy)-3-oxobutanoate |
82961-76-0 | 97% | 500g |
$1454.0 | 2025-02-28 |
Butanoic acid, 3-oxo-4-(phenylmethoxy)-, methyl ester Related Literature
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Kumaresh Ghosh,Debojyoti Tarafdar,Asmita Samadder,Anisur Rahman Khuda-Bukhsh RSC Adv., 2014,4, 58530-58535
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M. Alonso-Orts,A. M. Sánchez,E. Nogales,J. Piqueras,B. Méndez CrystEngComm, 2017,19, 6127-6132
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Chuanchuan Fan,Ziyang Xu,Tengling Wu,Chunyan Cui,Yang Liu,Bo Liu,Jianhai Yang,Wenguang Liu Biomater. Sci., 2021,9, 5116-5126
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Hui Yang,Kou-Sen Cao,Wen-Hua Zheng Chem. Commun., 2017,53, 3737-3740
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Alberto Arce,Martyn J. Earle,Kenneth R. Seddon,Ana Soto Green Chem., 2008,10, 1294-1300
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:82961-76-0)Butanoic acid, 3-oxo-4-(phenylmethoxy)-, methyl ester
Purity:99%
Quantity:500g
Price ($):1309